Cas no 878053-14-6 (2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfanyl)-N-4-(trifluoromethyl)phenylacetamide)

2-({1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}sulfanyl)-N-[4-(trifluoromethyl)phenyl]acetamide is a synthetic organic compound featuring a structurally complex indole core modified with a piperidine-derived carbonyl group and a trifluoromethylphenyl acetamide moiety. This molecule exhibits potential as a pharmacologically active agent due to its combination of an indole scaffold, known for bioactivity, and a sulfanylacetamide linker that may enhance binding interactions. The trifluoromethyl group improves metabolic stability and lipophilicity, while the piperidine moiety contributes to conformational flexibility. Its design suggests utility in medicinal chemistry research, particularly in targeting enzyme inhibition or receptor modulation. The compound’s precise applications would depend on further biochemical evaluation.

2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfanyl)-N-4-(trifluoromethyl)phenylacetamide structure

878053-14-6 structure

Product Name:2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfanyl)-N-4-(trifluoromethyl)phenylacetamide

CAS No:878053-14-6

MF:C₂₄H₂₄F₃N₃O₂S

MW:475.526474952698

CID:5511658

Update Time:2025-06-10

2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfanyl)-N-4-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

- Acetamide, 2-[[1-[2-oxo-2-(1-piperidinyl)ethyl]-1H-indol-3-yl]thio]-N-[4-(trifluoromethyl)phenyl]-
- 2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfanyl)-N-4-(trifluoromethyl)phenylacetamide
- Inchi： 1S/C24H24F3N3O2S/c25-24(26,27)17-8-10-18(11-9-17)28-22(31)16-33-21-14-30(20-7-3-2-6-19(20)21)15-23(32)29-12-4-1-5-13-29/h2-3,6-11,14H,1,4-5,12-13,15-16H2,(H,28,31)
- InChI Key： MGCFYXRMKFJCIL-UHFFFAOYSA-N
- SMILES： C(NC1=CC=C(C(F)(F)F)C=C1)(=O)CSC1C2=C(N(CC(=O)N3CCCCC3)C=1)C=CC=C2

2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfanyl)-N-4-(trifluoromethyl)phenylacetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2016-0236-2μmol	2-({1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}sulfanyl)-N-[4-(trifluoromethyl)phenyl]acetamide	878053-14-6	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F2016-0236-1mg	2-({1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}sulfanyl)-N-[4-(trifluoromethyl)phenyl]acetamide	878053-14-6	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F2016-0236-2mg	2-({1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}sulfanyl)-N-[4-(trifluoromethyl)phenyl]acetamide	878053-14-6	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F2016-0236-3mg	2-({1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}sulfanyl)-N-[4-(trifluoromethyl)phenyl]acetamide	878053-14-6	90%+	3mg	$63.0	2023-05-17

2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfanyl)-N-4-(trifluoromethyl)phenylacetamide Related Literature

1. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
2. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
3. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
4. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
5. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfanyl)-N-4-(trifluoromethyl)phenylacetamide

Introduction to 2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfanyl)-N-4-(trifluoromethyl)phenylacetamide (CAS No. 878053-14-6)

2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfanyl)-N-4-(trifluoromethyl)phenylacetamide (CAS No. 878053-14-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the indole class and features a unique combination of functional groups, including a sulfanyl bridge, a piperidine ring, and a trifluoromethyl substituent. These structural elements contribute to its potential therapeutic applications and pharmacological properties.

The chemical structure of 2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfanyl)-N-4-(trifluoromethyl)phenylacetamide is characterized by a central indole core, which is a common scaffold in many bioactive molecules. The presence of the sulfanyl group and the piperidine ring introduces additional complexity and potential for interaction with biological targets. The trifluoromethyl group, known for its electron-withdrawing properties, can influence the compound's solubility, metabolic stability, and binding affinity to specific receptors.

Recent studies have highlighted the potential of 2-({1-2-oxo-2-(piperidin-1-y l)ethyl -1H-indol -3 -yl }sulfanyl ) -N -4 -(trifluorometh yl )phen ylaceta mide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. The compound has shown promising results in preclinical studies, demonstrating its ability to modulate key pathways involved in neuroprotection and neuroinflammation.

In addition to its potential in neurodegenerative diseases, 2 -({ 1 -2 -oxo -2 -( piperidin -1 -yl )eth yl -1 H-ind ol -3 -yl }sulfan yl ) -N -4 -( trifluor ometh yl )phen ylaceta mide has been investigated for its anti-inflammatory properties. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a potential candidate for treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2 -({ 1 -2 -oxo -2 -( piperidin -1 -yl )eth yl -1 H-ind ol -3 -yl }sulfan yl ) -N -4 -( trifluor ometh yl )phen ylaceta mide has also been studied extensively. Its high lipophilicity and low molecular weight allow for good oral bioavailability and tissue distribution. However, the presence of the trifluoromethyl group may affect its metabolic stability, which is an important consideration for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2 -({ 1 -2 -oxo -2 -( piperidin -1 -yl )eth yl -1 H-ind ol -3 -yl }sulfan yl ) -N -4 -( trifluor ometh yl )phen ylaceta mide. Preliminary results from phase I trials have shown that it is well-tolerated at therapeutic doses with no significant adverse effects. Further studies are needed to determine its long-term safety and effectiveness in larger patient populations.

In conclusion, 2 -({ 1 -2 oxo 2 ( piperidin 1 yl )eth yl 1 H ind ol 3 yl }sulfan yl ) N 4 ( trifluor ometh yl )phen ylaceta mide (CAS No. 878053-14-6) represents a promising compound with potential applications in multiple therapeutic areas. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry.